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Compound of Interest

Compound Name: 2-Fluoro-2-methylbutane

Cat. No.: B1626623

Essential Safety and Handling Guide for 2-
Fluoro-2-methylbutane

Disclaimer: No specific Safety Data Sheet (SDS) for 2-Fluoro-2-methylbutane was publicly
available at the time of this writing. The following guidance is based on the chemical properties
of 2-Fluoro-2-methylbutane and safety information for structurally similar compounds, such as
2-Chloro-2-methylbutane and 2-Methylbutane. It is imperative to handle this chemical with
extreme caution and to consult with a qualified safety professional before use.

This guide provides researchers, scientists, and drug development professionals with essential
safety and logistical information for handling 2-Fluoro-2-methylbutane. The content herein is
intended to supplement, not replace, institutional safety protocols and professional judgment.

Chemical Properties and Hazards

2-Fluoro-2-methylbutane, also known as tert-amyl fluoride, is a fluorinated alkane. While
specific hazard data is limited, its structural similarity to other flammable haloalkanes suggests
it should be treated as a highly flammable liquid that may cause skin, eye, and respiratory
irritation.

Table 1: Physical and Chemical Properties of 2-Fluoro-2-methylbutane
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Property Value

CAS Number 661-53-0

Molecular Formula C5H11F

Molecular Weight 90.14 g/mol

Boiling Point 53.65°C (estimate)[1]
Melting Point -121°C[1]

Density 0.7915 g/cm?3 (estimate)[1]
Vapor Pressure 202 mmHg at 25°C

Table 2: Hazard Classification (Anticipated based on Analogs)

Hazard Classification Precautionary Statement

] o Keep away from heat, sparks,
- Highly Flammable Liquid and
Flammability v open flames, and hot surfaces.
apor
P No smoking.

Wash skin thoroughly after
Skin Corrosion/Irritation Causes skin irritation. handling. Wear protective

gloves.

Wear eye protection/face

Eye Damage/Irritation Causes serious eye irritation. )
protection.

B o ] Avoid breathing mist or vapors.
Specific Target Organ Toxicity May cause respiratory _
] T Use only outdoors or in a well-
(Single Exposure) irritation. ]
ventilated area.

Personal Protective Equipment (PPE)

A comprehensive hazard assessment should be conducted by a qualified safety professional to
determine the specific PPE requirements for any procedure involving 2-Fluoro-2-
methylbutane. The following recommendations are based on general best practices for
handling flammable and potentially irritating liquids in a laboratory setting.
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Table 3: Recommended Personal Protective Equipment (PPE)

Protection Type

Recommended Equipment

Specifications

Eye and Face Protection

Safety goggles and a face
shield

Chemical splash goggles are
mandatory. A face shield
should be worn when there is

a higher risk of splashing.

Hand Protection

Chemical-resistant gloves

The specific type of glove
should be chosen based on
chemical compatibility. Consult
the glove manufacturer's

resistance guide.

Body Protection

Flame-retardant lab coat

A flame-retardant and
chemical-resistant lab coat
should be worn over personal

clothing.

Respiratory Protection

Use in a certified chemical

fume hood

If engineering controls are not
sufficient, a NIOSH-approved
respirator with appropriate

cartridges should be used.

Footwear

Closed-toe, chemical-resistant

shoes

Shoes should provide
protection against spills and

impacts.

Operational Plan: From Receipt to Disposal

3.1. Receiving and Storage

o Step 1: Inspection: Upon receipt, inspect the container for any signs of damage or leaks.

o Step 2: Labeling: Ensure the container is clearly labeled with the chemical name, CAS

number, and appropriate hazard warnings.

© 2025 BenchChem. All rights reserved. 3/7

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1626623?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

o Step 3: Storage: Store in a cool, dry, well-ventilated area designated for flammable liquids.
Keep the container tightly closed and away from sources of ignition and incompatible
materials such as oxidizing agents.

3.2. Handling and Use

o Step 1: Preparation: Work in a certified chemical fume hood. Ensure an emergency eyewash
station and safety shower are readily accessible.

e Step 2: Grounding: Ground and bond containers and receiving equipment to prevent static
discharge.

e Step 3: Dispensing: Use only non-sparking tools. Dispense the smallest quantity necessary
for the experiment.

o Step 4: Post-Handling: After use, securely close the container and return it to the designated
storage area. Clean the work area thoroughly.

3.3. Disposal Plan

e Step 1: Waste Collection: Collect all waste containing 2-Fluoro-2-methylbutane in a
dedicated, properly labeled, and sealed hazardous waste container.

o Step 2: Waste Segregation: Do not mix with other waste streams unless compatibility has
been confirmed.

o Step 3: Disposal Request: Follow your institution's hazardous waste disposal procedures.
Contact your Environmental Health and Safety (EHS) department for pickup and disposal.

Emergency Procedures

4.1. Spill Response
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Small Spill Response (If trained)

Immediate Actions Assess M«—smauapm—»‘ Don Appropriate PPE }—»‘ Contain with Absorbent Material }—»‘ Collect and Place in Waste Container ‘4»‘ Clean Spill Area
Evacuate Immediate Area ‘—»‘ Alert Colleagues & Supervisor }—»‘ Eliminate Ignition Sources ‘—»‘ Determine Spill Size }—L Large Spill Response

Large Spill
E— N ——

Click to download full resolution via product page
Caption: Workflow for responding to a 2-Fluoro-2-methylbutane spill.
4.1.1. Small Spill (Manageable by trained personnel)
o Step 1: Alert personnel in the immediate area.
o Step 2: If flammable, eliminate all ignition sources.
o Step 3: Wear appropriate PPE (as outlined in Table 3).

o Step 4: Contain the spill using a chemical spill kit with absorbent materials compatible with
flammable liquids.

o Step 5: Carefully collect the absorbed material using non-sparking tools and place it in a
sealed, labeled container for hazardous waste disposal.

o Step 6: Clean the spill area with soap and water, and collect the cleaning materials as
hazardous waste.

4.1.2. Large Spill (Requires professional assistance)

Step 1: Evacuate the area immediately.

Step 2: Alert your supervisor and contact your institution's emergency response team or EHS
department.
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» Step 3: If safe to do so, close the door to the affected area to contain vapors.
o Step 4: Await the arrival of trained emergency responders.
4.2. First Aid Measures

Table 4: First Aid Procedures

Exposure Route First Aid Instructions

Move the person to fresh air. If breathing is
) difficult, provide oxygen. If breathing has
Inhalation . e —
stopped, begin artificial respiration. Seek

immediate medical attention.

Immediately flush the affected area with copious
) amounts of water for at least 15 minutes while
Skin Contact ) ) )
removing contaminated clothing and shoes.

Seek medical attention if irritation persists.

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) ] ]

upper and lower eyelids. Seek immediate

medical attention.

Do NOT induce vomiting. If the person is
) conscious, rinse their mouth with water. Never
Ingestion _ _ _
give anything by mouth to an unconscious

person. Seek immediate medical attention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 2-Fluoro-2-
methylbutane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1626623#personal-protective-equipment-for-
handling-2-fluoro-2-methylbutane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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